Cas no 1012326-53-2 (18,21:21,28-Diepoxy-3-baccharanone; (18β,21S)-form)

18,21:21,28-Diepoxy-3-baccharanone; (18β,21S)-form structure
1012326-53-2 structure
Product Name:18,21:21,28-Diepoxy-3-baccharanone; (18β,21S)-form
CAS No:1012326-53-2
MF:C30H48O3
MW:456.700329780579
CID:6675191
Update Time:2024-03-02

18,21:21,28-Diepoxy-3-baccharanone; (18β,21S)-form Chemical and Physical Properties

Names and Identifiers

    • ekeberin A
    • (+)-Ekeberin A
    • 18,21:21,28-Diepoxy-3-baccharanone; (18β,21S)-form
    • Inchi: 1S/C30H48O3/c1-19(2)30-17-16-29(18-32-30)15-14-27(6)20(24(29)33-30)8-9-22-26(5)12-11-23(31)25(3,4)21(26)10-13-28(22,27)7/h19-22,24H,8-18H2,1-7H3
    • InChI Key: KPGLSDWWUAAHSQ-UHFFFAOYSA-N
    • SMILES: CC(C12OCC3(C(O1)C1CCC4C(C1(C)CC3)(C)CCC1C4(CCC(C1(C)C)=O)C)CC2)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • XLogP3: 8.095

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